Cas no 1214356-41-8 (3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine)
3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-fluoro-2-methyl-6-(pyridin-3-yl)pyridine
- 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine
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- Inchi: 1S/C11H9FN2/c1-8-10(12)4-5-11(14-8)9-3-2-6-13-7-9/h2-7H,1H3
- InChI Key: YTWUUORLKYUXFP-UHFFFAOYSA-N
- SMILES: FC1C=CC(C2C=NC=CC=2)=NC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 186
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8
3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025684-250mg |
3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine |
1214356-41-8 | 97% | 250mg |
$734.40 | 2023-09-04 | |
| Alichem | A023025684-500mg |
3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine |
1214356-41-8 | 97% | 500mg |
$1029.00 | 2023-09-04 | |
| Alichem | A023025684-1g |
3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine |
1214356-41-8 | 97% | 1g |
$1797.60 | 2023-09-04 |
3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine
Comprehensive Overview of 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine (CAS No. 1214356-41-8)
3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine, with the CAS number 1214356-41-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a fluorine substitution and a methyl group at the 2-position. Its molecular formula, C11H9FN2, reflects its potential for diverse applications, particularly in drug discovery and material science.
The growing interest in 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine is driven by its role as a building block in medicinal chemistry. Researchers are exploring its utility in designing kinase inhibitors and central nervous system (CNS) targeting agents, aligning with current trends in precision medicine. The compound's pyridine core and fluorine atom contribute to its bioavailability and metabolic stability, making it a valuable candidate for optimizing drug-like properties.
In the context of sustainable chemistry, CAS 1214356-41-8 exemplifies the shift toward green synthesis methodologies. Recent publications highlight its preparation via catalytic cross-coupling reactions, reducing waste and energy consumption. This aligns with the broader industry focus on environmentally friendly processes, a topic frequently searched in academic and industrial databases.
Another hot topic linked to this compound is its potential in crop protection. The agrochemical sector is investigating 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine as a precursor for novel pesticides with improved selectivity and lower environmental impact. Such applications resonate with global demands for sustainable agriculture solutions, a frequently queried subject in AI-driven search trends.
From a technical perspective, the compound's physicochemical properties—such as its melting point, solubility, and logP—are critical for formulation scientists. These parameters are often searched alongside CAS 1214356-41-8 in patent databases and chemical catalogs, underscoring its commercial relevance.
In summary, 3-Fluoro-2-methyl-6-(pyridin-3-yl)pyridine (CAS No. 1214356-41-8) represents a versatile scaffold with applications spanning pharmaceuticals, agrochemicals, and material science. Its alignment with contemporary research priorities—such as green chemistry, drug design, and sustainability—ensures its continued prominence in scientific literature and industrial workflows.
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